Cas no 53386-64-4 (methyl 2-(benzylamino)acetate)

• Product Name: methyl 2-(benzylamino)acetate
• CAS No: 53386-64-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD03247461
• CID: 357411
• PubChem ID: 422659
• Update Time: 2025-05-20

methyl 2-(benzylamino)acetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(phenylmethyl)-, methyl ester
• methyl 2-(benzylamino)acetate
• N-(phenylmethyl)glycine methyl ester
• benzyl glycine methyl ester
• UAWVZBDVSNLPDT-UHFFFAOYSA-N
• CS-W022790
• n-benzyl glycine methyl ester
• TS-00193
• FT-0722244
• Methyl 2-(benZylamino)acetate (BZl-Gly-OMe)
• AKOS000228036
• methyl2-(benzylamino)acetate
• SCHEMBL717052
• 53386-64-4
• A851086
• MFCD03247461
• SY113255
• DTXSID80329665
• Z138464916
• EN300-48624
• N-benzylglycine methyl ester
• AMY30744
• DA-17857

• MDL： MFCD03247461
• Inchi： 1S/C10H13NO2/c1-13-10(12)8-11-7-9-5-3-2-4-6-9/h2-6,11H,7-8H2,1H3
• InChI Key： UAWVZBDVSNLPDT-UHFFFAOYSA-N
• SMILES： O(C)C(CNCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 1.34010

methyl 2-(benzylamino)acetate Security Information

• Hazardous Material transportation number：3265
• HazardClass：8
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(benzylamino)acetate

Chemical Compound CAS No. 53386-64-4: Methyl 2-(benzylamino)acetate

Methyl 2-(benzylamino)acetate, also known by its CAS number 53386-64-4, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound has garnered attention due to its unique chemical structure and promising biological activities. In recent years, advancements in synthetic methodologies and its application in drug design have further highlighted its importance in modern chemistry.

The molecular structure of methyl 2-(benzylamino)acetate consists of a benzyl group attached to an amino acetate moiety, with a methyl ester group completing the molecule. This configuration allows for a wide range of chemical reactivity and functionalization possibilities. Researchers have explored its potential as a building block in organic synthesis, particularly in the construction of bioactive molecules with complex architectures.

Recent studies have focused on the pharmacological properties of methyl 2-(benzylamino)acetate. For instance, investigations into its anti-inflammatory and analgesic effects have revealed promising results, suggesting its potential as a lead compound for developing novel therapeutic agents. Additionally, its role as an intermediate in the synthesis of peptide analogs has been extensively documented, further underscoring its value in medicinal chemistry.

In the field of agrochemistry, methyl 2-(benzylamino)acetate has been examined for its potential as a plant growth regulator. Experimental data indicate that it can influence plant metabolism and enhance stress tolerance under adverse environmental conditions. These findings align with the growing demand for sustainable agricultural solutions and highlight the compound's multifaceted utility.

The synthesis of methyl 2-(benzylamino)acetate has also been optimized through green chemistry approaches. Researchers have developed environmentally friendly methods that minimize waste and reduce energy consumption during production. Such advancements not only improve the economic viability of large-scale synthesis but also contribute to the broader goal of sustainable development in the chemical industry.

Moreover, computational studies using advanced molecular modeling techniques have provided deeper insights into the electronic structure and reactivity of methyl 2-(benzylamino)acetate. These studies have facilitated the design of more efficient synthetic pathways and enhanced our understanding of its interaction with biological systems at the molecular level.

In conclusion, methyl 2-(benzylamino)acetate (CAS No. 53386-64-4) stands out as a valuable compound with diverse applications across multiple disciplines. Its chemical versatility, coupled with recent research advancements, positions it as a key player in contemporary chemical research and development.